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Compound of Interest

Compound Name: Tezusomant

Cat. No.: B15569185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rapamycin, also known as Sirolimus, is a macrolide compound that is a potent and specific

inhibitor of the mammalian target of rapamycin (mTOR), a crucial serine/threonine kinase

involved in regulating cell growth, proliferation, and survival.[1][2] It functions by forming a

complex with the intracellular receptor FKBP12, which then binds to and allosterically inhibits

mTOR Complex 1 (mTORC1).[1][3] Due to its central role in cell signaling, rapamycin is widely

used in cell culture experiments to study fundamental cellular processes such as autophagy,

cell cycle progression, and apoptosis.[1][4] This document provides detailed protocols and

quantitative data for the use of rapamycin in cell culture applications.

Data Presentation
Quantitative Data Summary
For reproducible and accurate experimental results, the proper preparation and application of

rapamycin are critical. The following tables summarize key quantitative data for dissolving and

using rapamycin in cell culture.

Table 1: Solubility and Storage of Rapamycin
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Parameter Value Source

Molecular Weight 914.17 g/mol [1]

Recommended Solvents DMSO, Ethanol [1]

Solubility in DMSO ≥ 100 mg/mL (~109 mM) [1]

Solubility in Ethanol ≥ 50 mg/mL [1]

Storage of Powder
-20°C, desiccated, for up to 3

years
[1]

Storage of Stock Solution

Aliquot and store at -20°C or

-80°C. Stable for up to 3

months at -20°C. Avoid

repeated freeze-thaw cycles.

[1]

Table 2: Recommended Working Concentrations for Cell Culture Applications
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Application Cell Line(s)
Working
Concentration

Incubation
Time

Source

mTOR Inhibition HEK293 ~0.1 nM (IC50) Not specified [1]

mTOR Inhibition NIH/3T3 10 nM
1 hour

(pretreatment)
[5]

Autophagy

Induction
COS7, H4 0.2 µM (200 nM) Not specified [1]

Autophagy

Induction
HeLa 0.1 - 5 µM 5 - 7 hours [6]

Autophagy

Induction
Human iPSCs 100 - 300 nM 1 - 9 days [7]

Cell Proliferation

Inhibition
Ca9-22 ~15 µM (IC50) 24 hours [8]

Cell Proliferation

Inhibition
MCF-7 20 nM Not specified [9]

Cell Proliferation

Inhibition

Human VM

endothelial cells
1 - 1000 ng/mL 24 - 72 hours [10]

Apoptosis

Protection

PC12, NRK,

COS-7, CSM-14,

HeLa, T47D

0.2 µg/mL
72 hours

(pretreatment)
[11]

Signaling Pathway
The mammalian target of rapamycin (mTOR) signaling pathway is a central regulator of cell

metabolism, growth, proliferation, and survival.[12][13] mTOR forms two distinct protein

complexes, mTORC1 and mTORC2.[2][14] Rapamycin primarily inhibits mTORC1, which is

sensitive to this compound.[14]
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Simplified mTOR Signaling Pathway and Rapamycin Inhibition
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Workflow for Preparing Rapamycin Solutions

Start

Weigh Rapamycin Powder

Dissolve in DMSO

Vortex to Dissolve

Aliquot and Store at -20°C/-80°C

Thaw Stock Aliquot

Dilute in Pre-warmed Medium

Mix Thoroughly

Add to Cell Culture

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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